Cas no 1805070-23-8 (5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine
• CAS No: 1805070-23-8
• MF: C₈H₆F₅NO
• MW: 227.131359577179
• CID: 4805152
• Update Time: 2025-10-30

5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO/c1-3-4(7(9)10)2-14-6(5(3)15)8(11,12)13/h2,7,15H,1H3
• InChI Key： BUDZRKAGNQJZPW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(F)(F)F)C(=C1C)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine (CAS No. 1805070-23-8)

5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine (CAS No. 1805070-23-8) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethyl groups, contribute to enhanced metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Researchers are increasingly exploring its potential in developing novel small-molecule inhibitors and enzyme modulators, particularly in oncology and CNS disorders.

The compound’s 3-hydroxy-4-methyl-pyridine core is a privileged scaffold in medicinal chemistry, often associated with improved binding affinity to biological targets. Recent studies highlight its role in optimizing kinase inhibitors, where the trifluoromethyl moiety enhances lipophilicity and target engagement. This aligns with the growing demand for fluorinated building blocks in precision medicine, as evidenced by rising Google searches for “fluorine in drug design” and “CF3 group medicinal chemistry.”

In agrochemical applications, 5-(Difluoromethyl)-3-hydroxy-4-methyl-2-(trifluoromethyl)pyridine demonstrates promise as a precursor for crop protection agents. Its fluorine atoms improve pesticidal activity while reducing environmental persistence, addressing the industry’s shift toward sustainable agrochemicals. Queries like “fluorine in pesticides” and “next-gen fungicides” reflect market interest in such innovations.

Synthetic routes to this compound often involve regioselective fluorination and pyridine ring functionalization, topics frequently searched in organic chemistry forums. Challenges like ortho-substitution effects and hydroxy group protection are actively discussed, underscoring the need for optimized protocols. Patent analyses reveal its inclusion in filings for heterocyclic anticancer agents, further driving commercial interest.

From an analytical perspective, advanced techniques like 19F-NMR and LC-MS are critical for characterizing this compound, given its multiple fluorine atoms. The rise of “fluorine NMR tutorials” and “MS interpretation guides” in search trends mirrors this technical demand. Proper storage recommendations (e.g., anhydrous conditions) are also frequently queried, emphasizing practical handling considerations.

As the pharmaceutical industry prioritizes fluorine-containing motifs, CAS No. 1805070-23-8 exemplifies how strategic fluorination can refine drug properties. Its dual utility in life sciences and agriculture positions it as a compound of enduring relevance, with research activity likely to expand in response to global health and food security challenges.